Ethyl 5-amino-2-chloropyridine-4-carboxylate

• IUPAC Name: ethyl 5-amino-2-chloropyridine-4-carboxylate
• InChI: InChI=1S/C8H9ClN2O2/c1-2-13-8(12)5-3-7(9)11-4-6(5)10/h3-4H,2,10H2,1H3
• InChI Key: ZYJCTOLZHAXVCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC=C1N)Cl
• Molecular Formula: C8H9ClN2O2
• DSSTOX Substance ID: DTXSID20726639
• Molecular Weight: 200.62 g/mol
• CAS RN: 862314-10-1

Description

Ethyl 5-amino-2-chloropyridine-4-carboxylate is a chemical compound with the molecular formula C8H9ClN2O2. It has been used in the identification and evaluation of molecularly imprinted polymers for the selective removal of potentially genotoxic aminopyridine impurities from pharmaceuticals.

Synthesis Analysis

The synthesis of this compound involves hydrogenation at room temperature at a pressure of 3.75 bar hydrogen gas for 5 hours, in dioxane (180 ml) and in the presence of magnesium oxide (1.96 g) and 5% palladium on carbon (2.44 g). The reaction mixture is then filtered through celite, washed with dioxane, ethyl acetate, and methanol. The solvents are combined and evaporated and the reaction mixture is purified by column chromatography on silica gel (40-60) eluting with ethyl acetate.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C7H8ClN3O2/c1-2-13-6(12)5-4(9)3-10-7(8)11-5/h3H,2,9H2,1H3. The molecular weight of the compound is 200.62200.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 201.61 and its IUPAC name is ethyl 5-amino-2-chloro-4-pyrimidinecarboxylate. The compound has a LogP value of 1.3, indicating its lipophilicity. It is soluble in water with a solubility of 1.17 mg/ml.

Scientific Research Applications

• Annulation Reactions : This compound is involved in annulation reactions, such as the synthesis of tetrahydropyridines via a phosphine-catalyzed [4 + 2] annulation, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. These reactions are highly regioselective and produce excellent yields (Zhu, Lan, & Kwon, 2003).

• Synthesis of Pyrido[3,4-d]pyrimidine Analogs : It is a precursor in multistep synthesis processes. For instance, it is used in the synthesis of pyrido[3,4-d]pyrimidine analogs of pteroic acid, a process involving multiple steps starting from ethyl acetopyruvate and nitroacetamide (And & Mckee, 1979).

• Formation of Pyridone-carboxylic Acids : Ethyl 5-amino-2-chloropyridine-4-carboxylate is used in the synthesis of pyridone-carboxylic acids, which have shown antibacterial properties. The synthesis involves condensation and cyclization processes leading to compounds like ethyl 7-chloro-1, 4-dihydro-4-oxo-1, 8-naphthyridine-3-carboxylate and its derivatives (Hirose, Mishio, Matsumoto, & Minami, 1982).

• Dye Synthesis and Fabric Dyeing : This compound is involved in the synthesis of disperse dyes, which are then used for dyeing polyester and nylon fabrics. The process involves the synthesis of complex molecules like ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-pyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate, showcasing the compound's applicability in textile chemistry (Abolude, Bello, Nkeonye, & Giwa, 2021).

• Anticancer Agent Synthesis : The compound is used in the synthesis of potential anticancer agents, such as pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, demonstrating its role in the development of novel therapeutic agents (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).

• Structural Analysis in Crystallography : Ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates, structurally related to this compound, have been analyzed for their hydrogen-bonded supramolecular structures in crystallography, aiding in the understanding of molecular interactions (Costa, Boechat, Wardell, Ferreira, Low, & Glidewell, 2007).

Safety and Hazards

Ethyl 5-amino-2-chloropyridine-4-carboxylate is labeled with the signal word “Warning” and the hazard statement H319, indicating that it causes serious eye irritation. The precautionary statements P305+P351+P338 advise to rinse cautiously with water for several minutes in case of contact with eyes.